6-Bromo-2,3-difluorobenzoic acid

• IUPAC Name: 6-bromo-2,3-difluorobenzoic acid
• InChI: InChI=1S/C7H3BrF2O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
• InChI Key: LAIYHMCGMOJBDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)F)C(=O)O)Br
• Molecular Formula: C7H3BrF2O2
• DSSTOX Substance ID: DTXSID90624714
• Molecular Weight: 237.00 g/mol
• CAS RN: 183065-72-7

Description

6-Bromo-2,3-difluorobenzoic acid is a chemical compound with the molecular formula C7H3BrF2O2. It has a molecular weight of 237. It is a solid substance that is stored in a dry room at normal temperature.

Molecular Structure Analysis

The InChI code for 6-Bromo-2,3-difluorobenzoic acid is 1S/C7H3BrF2O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12). The SMILES string is FC1=C(F)C(C=O)=C(Br)C=C1.

Physical And Chemical Properties Analysis

6-Bromo-2,3-difluorobenzoic acid has a density of 1.872±0.06 g/cm3 (20 ºC 760 Torr), a boiling point of 283.3±40.0 ºC (760 Torr), and a flash point of 125.1±27.3 ºC.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used to study protein interactions, modifications, localization, and much more.

Intermediate in Organic Synthesis

. Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles and concepts that govern the design of synthetic routes. This includes the design of an optimal route, the selection of reagents, and the fine-tuning of reactions.

Enzyme Kinetics Studies

. Enzyme kinetics is the study of the chemical reactions that are catalyzed by enzymes. In enzyme kinetics, the reaction rate is measured and the effects of varying the conditions of the reaction are investigated.

Synthesis of Peptides and Proteins

. Peptides and proteins are fundamental components of cells that carry out important biological functions. They are made up of amino acids, which are the building blocks of life.

Synthesis of Insecticides and Herbicides

. Insecticides are substances used to kill insects, and herbicides are used to kill unwanted plants or weeds.

Safety and Hazards

The safety information for 6-Bromo-2,3-difluorobenzoic acid indicates that it has a GHS07 signal word of “Warning”. The hazard statements include H302, H315, H319, H332, and H335. The precautionary statements include P261, P280, P305+P351+P338.

Future Directions

While specific future directions for 6-Bromo-2,3-difluorobenzoic acid are not available, it’s worth noting that difluorobenzoic acid derivatives are often used in the synthesis of other organic compounds. For example, 2,6-Difluorobenzoic acid has been used in the synthesis of 2,6-difluoro-N-(3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide and methyl 2,6-difluorobenzoate.

Mechanism of Action

Target of Action

It is believed to function as a competitive inhibitor of enzymes like cytochrome p450, along with other enzymes involved in the metabolism of organic compounds .

Mode of Action

As a competitive inhibitor, it likely binds to the active site of its target enzymes, preventing the binding of their natural substrates and thus inhibiting the enzymes’ activity .

Biochemical Pathways

Given its potential role as an inhibitor of cytochrome p450 enzymes, it may impact the metabolic pathways these enzymes are involved in .

Pharmacokinetics

The pharmacokinetic properties of 6-Bromo-2,3-difluorobenzoic acid are as follows :

• Absorption : High gastrointestinal absorption is predicted .
• Distribution : The compound is predicted to be able to cross the blood-brain barrier .
• Metabolism : It is not a substrate for P-glycoprotein and does not inhibit cytochrome P450 enzymes .

Result of Action

As a potential inhibitor of cytochrome p450 enzymes, it could impact the metabolism of various substances within the cell .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 6-Bromo-2,3-difluorobenzoic acid. For instance, the compound should be used in a well-ventilated area and kept away from moisture . It should also be handled with care to avoid physical damage to containers .

Synthesis routes and methods

Procedure details

A solution of 1.6M butyllithium in hexane (60 mL, 96 mmol) was diluted with tetrahydrofuran (180 mL) under an argon atmosphere, and cooled to −78° C. To the solution, were added dropwise 2,2,6,6-tetramethylpiperidine (16.2 g, 116 mmol) and subsequently 4-bromo-1,2-difluorobenzene (15.4 g, 80 mmol), and the mixture was stirred at the same temperature for 2 hours. The solution was carefully poured onto crushed dry ice, and the mixture was allowed to warm to room temperature. The solution was concentrated under reduced pressure, and the residue was poured into water. After the solution was washed with diethylether, the aqueous layer was made acidic by the addition of 6N hydrochloric acid, and organic matter was extracted with dichloromethane. The extract was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give the title compound (10.8 g, 57% yield).